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Compound of Interest

Compound Name: 2-IODOBUTANE-D9

CAS No.: 1219795-41-1

Cat. No.: B1149290 Get Quote

This guide provides an in-depth analysis of the safety protocols and handling precautions for 2-
Iodobutane-d9 (CAS No. 1219795-41-1). Designed for researchers, chemists, and

professionals in drug development, this document synthesizes critical safety data with field-

proven best practices. As specific toxicological and safety data for this deuterated isotopologue

are limited, the safety profile is primarily extrapolated from its well-documented non-deuterated

analogue, 2-Iodobutane (CAS No. 513-48-4). The principles outlined herein are designed to

ensure the highest standards of laboratory safety and experimental integrity.

Section 1: Compound Identification and
Physicochemical Properties
2-Iodobutane-d9 is a deuterated form of sec-butyl iodide, utilized in isotopic labeling studies

and as a research intermediate in synthetic chemistry.[1] Its physical and chemical

characteristics are critical to understanding its behavior and associated hazards.

Table 1: Compound Identification
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Identifier Value Source

Chemical Name (±)-2-Iodobutane-d9 [2]

CAS Number 1219795-41-1 [1][2]

Molecular Formula C₄D₉I [1]

Molecular Weight 193.08 g/mol [1]

Synonyms (±)-sec-Butyl Iodide-d9 [2]

Table 2: Physicochemical Properties (Data from 2-Iodobutane)
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Property Value
Significance &
Causality

Source

Appearance
Colorless to light

yellow liquid

A change in color may

indicate

decomposition or

impurity.

[3][4]

Odor Ether-like

Provides a qualitative

warning of vapor

presence, though

olfactory fatigue can

occur.

[3]

Boiling Point 119-120 °C

Influences its volatility

and the potential for

inhalation exposure.

[4][5]

Melting Point -104 °C

Remains liquid under

all standard laboratory

conditions.

[4][5]

Flash Point 23 °C (73.4 °F)

Critical Hazard.

Flammable vapors

can form at or near

room temperature,

creating a fire risk.

[4]

Density 1.598 g/mL at 25 °C Heavier than water. [5][6]

Vapor Density >1 (Air = 1)

Vapors are heavier

than air and can

accumulate in low-

lying areas, traveling

to distant ignition

sources.

[3][7]

Solubility Insoluble in water;

Soluble in alcohol,

ether

Dictates appropriate

solvents for reactions

and cleaning, and

influences

[5][6]
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environmental

mobility.

Stability
Light-sensitive; often

stabilized with copper

Decomposes upon

exposure to light,

releasing iodine.

Copper acts as a

scavenger for

decomposition

byproducts.

[5][6][7]

Section 2: Hazard Identification and GHS
Classification
The primary hazards associated with 2-iodobutane-d9 are its flammability and its irritant

properties. The Globally Harmonized System (GHS) classification for the parent compound, 2-

iodobutane, provides the basis for risk assessment.

Table 3: GHS Hazard Classification for 2-Iodobutane

Hazard Class Category Hazard Statement Source

Flammable Liquids 2 / 3

H225: Highly

flammable liquid and

vapor or H226:

Flammable liquid and

vapor.

[3][7]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.
[3][7]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation.
[3][7]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation.
[3][7][8]
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Expert Analysis of Hazards:

Flammability: The low flash point is the most immediate and significant risk. It necessitates

the strict exclusion of all ignition sources—sparks, open flames, and hot surfaces—from the

handling area.[7][9] The high vapor density means that vapors can "flow" along benchtops or

floors to find an ignition source and flash back.[3][6]

Reactivity: As a halogenated alkane, it is incompatible with strong oxidizing agents and

strong bases.[4][6] When heated to decomposition, it emits toxic fumes of hydrogen iodide

(HI).[7][8]

Health Effects: The compound is a known irritant to the skin, eyes, and respiratory system.[4]

[8] Prolonged skin contact can lead to defatting and dermatitis.[8] While specific data on

chronic toxicity is limited, alkyl halides as a class warrant careful handling to minimize

exposure.

Section 3: Risk Mitigation: Engineering Controls &
PPE
A multi-layered approach to safety, starting with robust engineering controls and supplemented

by appropriate Personal Protective Equipment (PPE), is essential.

Engineering Controls
Chemical Fume Hood: All handling of 2-iodobutane-d9 must be performed inside a certified

chemical fume hood to control vapor inhalation and contain potential spills.[10][11]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of

flammable or toxic vapors.[10]

Ignition Source Control: All electrical equipment used in the vicinity must be intrinsically safe

or explosion-proof.[4][7] Grounding and bonding of containers is mandatory during transfers

to prevent static electricity discharge.[7][12]

Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

situations with a higher risk of splashing.[11]

Hand Protection: Chemical-resistant gloves, such as nitrile or Viton™, must be worn. Inspect

gloves for integrity before each use and replace them immediately if contaminated.

Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are

required to protect the skin.[11]

Caption: Risk assessment workflow for handling 2-iodobutane-d9.

Section 4: Standard Operating Procedures (SOPs)
Adherence to a detailed SOP is crucial for both safety and experimental reproducibility.

Protocol for Handling and Transfer
Preparation: Before starting, ensure the fume hood is operational and the work area is clear

of clutter and ignition sources. Assemble all necessary equipment, including grounded

transfer lines and non-sparking tools.[7]

Inert Atmosphere: To prevent isotopic exchange with atmospheric moisture and minimize

oxidation, deuterated compounds should be handled under an inert atmosphere (e.g., dry

argon or nitrogen).[13]

Aliquotting/Transfer: a. Ground the source container and the receiving vessel.[12] b. Use a

syringe or cannula for liquid transfers. If pouring, do so slowly and carefully to minimize

splashing and vapor generation. c. Keep containers tightly closed when not in use.[12]

Post-Handling: Wipe down the work surface with an appropriate solvent. Decontaminate or

dispose of all equipment that came into contact with the chemical according to institutional

guidelines. Wash hands thoroughly with soap and water.[10]

Caption: Step-by-step workflow for the safe handling of 2-iodobutane-d9.

Section 5: Storage and Stability
Proper storage is critical to maintaining the chemical purity and safety of 2-iodobutane-d9.
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Location: Store in a dedicated, well-ventilated flammables storage cabinet.[6][7]

Conditions: Keep the container tightly closed and store in a cool, dry place, protected from

direct sunlight.[7][10] Refrigerated storage (2-10 °C) is often recommended to minimize

decomposition and vapor pressure.[11][14]

Container: Use the original amber glass bottle or another light-blocking, compatible

container.[14]

Incompatibilities: Segregate from strong oxidizing agents, strong bases, and reactive metals.

[6]

Stability: The compound is stable if stored under recommended conditions.[2] However, long-

term storage can lead to decomposition, especially if exposed to light or air. The presence of

a copper stabilizer helps to prolong shelf life.[5]

Section 6: Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response
For any spill, the priority is personal safety.

Protocol for a Minor Laboratory Spill (<100 mL):

Alert: Alert personnel in the immediate area.[15][16]

Evacuate & Isolate: If vapors are significant, evacuate the immediate area. Restrict access.

Control Ignition: Ensure all ignition sources are turned off.[17]

Ventilate: Increase ventilation by opening the fume hood sash.

PPE: Don appropriate PPE, including respiratory protection if necessary and you are trained

to do so.
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Contain & Absorb: Contain the spill by creating a dike with an inert absorbent material like

vermiculite, dry sand, or a commercial spill kit.[15][17] Work from the outside in.

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

sealable, properly labeled container for hazardous waste.[15]

Decontaminate: Clean the spill area with soap and water.[17][18]

Report: Report the incident to your supervisor and institutional safety office.[17]

A spill is considered major if it is large in volume, involves injury, or is in an area without proper

ventilation. In such cases, evacuate the area, close the doors, and call emergency services

immediately.[16][17]

Caption: Decision workflow for responding to a 2-iodobutane-d9 spill.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[4][8]

Skin Contact: Remove all contaminated clothing. Wash the affected area immediately with

soap and plenty of water. Seek medical attention if irritation persists.[4][8]

Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.[4][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][8]

Firefighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), alcohol-resistant

foam, or a water spray to cool containers.[3][10]

Specific Hazards: The substance is flammable, and its vapors can form explosive mixtures

with air.[3][6] Containers may rupture or explode when heated.[6][7] Combustion produces

toxic fumes, including hydrogen iodide.[8]
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Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[8]

Section 7: Waste Disposal
All waste containing 2-iodobutane-d9, including contaminated absorbents and disposable

PPE, must be treated as hazardous waste.

Collection: Collect waste in a designated, sealed, and properly labeled container.

Labeling: The label must clearly identify the contents as "Hazardous Waste: 2-Iodobutane-
d9" and list all associated hazards (Flammable, Irritant).

Disposal: Arrange for disposal through your institution's environmental health and safety

office. Disposal must comply with all local, state, and federal regulations.[8][10] Do not

dispose of it down the drain.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (±)-2-Iodobutane-d9 | CymitQuimica [cymitquimica.com]

2. cdnisotopes.com [cdnisotopes.com]

3. 2-Iodobutane | C4H9I | CID 10559 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. assets.thermofisher.com [assets.thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1149290?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-I693891/2-iodobutane-d9/
https://www.cdnisotopes.com/d-5900
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodobutane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20619~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:51:59~~2-Iodobutane~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 2-碘丁烷 ≥98%, contains copper as stabilizer | Sigma-Aldrich [sigmaaldrich.com]

6. 2-Iodobutane | 513-48-4 [chemicalbook.com]

7. Page loading... [wap.guidechem.com]

8. fishersci.com [fishersci.com]

9. beta.lakeland.edu [beta.lakeland.edu]

10. lobachemie.com [lobachemie.com]

11. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

12. 2-Iodobutane | 513-48-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

13. chromservis.eu [chromservis.eu]

14. ukisotope.com [ukisotope.com]

15. ut.edu [ut.edu]

16. uth.edu [uth.edu]

17. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]

18. Chemical Spills | Emergency Management [emergency.fsu.edu]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2-Iodobutane-d9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149290#2-iodobutane-d9-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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